Cas no 108655-24-9 (4-(3-chloro-4-pyridazinyl)-Benzenamine)

4-(3-chloro-4-pyridazinyl)-Benzenamine structure
108655-24-9 structure
Product Name:4-(3-chloro-4-pyridazinyl)-Benzenamine
CAS No:108655-24-9
MF:C10H8ClN3
MW:205.643620491028
CID:1098377
PubChem ID:13634843
Update Time:2025-04-20

4-(3-chloro-4-pyridazinyl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

    • 4-(3-chloro-4-pyridazinyl)-Benzenamine
    • 108655-24-9
    • DTXSID001287259
    • 4-(3-Chloro-4-pyridazinyl)benzenamine
    • 4-amino-phenyl-3-chloropyridazine
    • Inchi: 1S/C10H8ClN3/c11-10-9(5-6-13-14-10)7-1-3-8(12)4-2-7/h1-6H,12H2
    • InChI Key: WWVDYNQFSWTUGI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CN=N1)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 205.0406750g/mol
  • Monoisotopic Mass: 205.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 51.8Ų
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